Cas no 52059-50-4 (3-(2-bromoethyl)phenol)
3-(2-bromoethyl)phenol structure
Product Name:3-(2-bromoethyl)phenol
CAS No:52059-50-4
MF:C8H9BrO
MW:201.060461759567
CID:1575481
PubChem ID:572300
Update Time:2025-04-21
3-(2-bromoethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-bromoethyl)phenol
- AC1LC9TI
- SureCN3635694
- CHEMBL55537
- Phenol, 3-(2-bromoethyl)-
- CTK5J0020
- AG-K-88864
- 2-(3-bromophenyl)ethanol
- EN300-1893116
- DTXSID40341323
- 52059-50-4
- MFCD18970010
- D84479
- SCHEMBL3635694
-
- Inchi： 1S/C8H9BrO/c9-5-4-7-2-1-3-8(10)6-7/h1-3,6,10H,4-5H2
- InChI Key： PFGNESVRGGEZCB-UHFFFAOYSA-N
- SMILES： BrCCC1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 199.98367
- Monoisotopic Mass: 199.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3-(2-bromoethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1893116-0.05g |
3-(2-bromoethyl)phenol |
52059-50-4 | 0.05g |
$719.0 | 2023-09-18 | ||
| Enamine | EN300-1893116-0.1g |
3-(2-bromoethyl)phenol |
52059-50-4 | 0.1g |
$755.0 | 2023-09-18 | ||
| Enamine | EN300-1893116-0.25g |
3-(2-bromoethyl)phenol |
52059-50-4 | 0.25g |
$789.0 | 2023-09-18 | ||
| Enamine | EN300-1893116-0.5g |
3-(2-bromoethyl)phenol |
52059-50-4 | 0.5g |
$823.0 | 2023-09-18 | ||
| Enamine | EN300-1893116-1.0g |
3-(2-bromoethyl)phenol |
52059-50-4 | 1g |
$857.0 | 2023-06-03 | ||
| Enamine | EN300-1893116-2.5g |
3-(2-bromoethyl)phenol |
52059-50-4 | 2.5g |
$1680.0 | 2023-09-18 | ||
| Enamine | EN300-1893116-5.0g |
3-(2-bromoethyl)phenol |
52059-50-4 | 5g |
$2485.0 | 2023-06-03 | ||
| Enamine | EN300-1893116-10.0g |
3-(2-bromoethyl)phenol |
52059-50-4 | 10g |
$3683.0 | 2023-06-03 | ||
| Enamine | EN300-1893116-1g |
3-(2-bromoethyl)phenol |
52059-50-4 | 1g |
$857.0 | 2023-09-18 | ||
| Enamine | EN300-1893116-5g |
3-(2-bromoethyl)phenol |
52059-50-4 | 5g |
$2485.0 | 2023-09-18 |
3-(2-bromoethyl)phenol Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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